Cas no 1241725-79-0 (Ethyl 4-chloroquinazoline-7-carboxylate)

• Product Name: Ethyl 4-chloroquinazoline-7-carboxylate
• CAS No: 1241725-79-0
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 2854497
• PubChem ID: 71743581
• Update Time: 2025-08-05

Ethyl 4-chloroquinazoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-CHLOROQUINAZOLINE-7-CARBOXYLATE
• CS-0338380
• ETHYL4-CHLOROQUINAZOLINE-7-CARBOXYLATE
• 1241725-79-0
• Ethyl 4-chloroquinazoline-7-carboxylate

• MDL： MFCD17012810
• Inchi： 1S/C11H9ClN2O2/c1-2-16-11(15)7-3-4-8-9(5-7)13-6-14-10(8)12/h3-6H,2H2,1H3
• InChI Key： DKZVIRNHCASCQH-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(C(=O)OCC)=CC2=NC=N1

Computed Properties

• Exact Mass: 236.0352552 g/mol
• Monoisotopic Mass: 236.0352552 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.1
• Molecular Weight: 236.65

Additional information on Ethyl 4-chloroquinazoline-7-carboxylate

Ethyl 4-chloroquinazoline-7-carboxylate (CAS No. 1241725-79-0): A Comprehensive Overview

Ethyl 4-chloroquinazoline-7-carboxylate (CAS No. 1241725-79-0) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and molecular research. This compound belongs to the quinazoline derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their broad spectrum of biological activities. The structural features of Ethyl 4-chloroquinazoline-7-carboxylate, particularly the presence of a chloro substituent and a carboxylate ester group, make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>Ethyl 4-chloroquinazoline-7-carboxylate molecule exhibits unique chemical properties that contribute to its utility in medicinal chemistry. The chloro group at the 4-position enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly useful in the construction of more complex molecular frameworks, which are often required for the development of novel therapeutic agents. Additionally, the carboxylate ester group provides a site for further derivatization, enabling the creation of diverse analogs with tailored biological profiles.

In recent years, quinazoline derivatives have been extensively studied for their potential as anticancer agents. The< strong>Ethyl 4-chloroquinazoline-7-carboxylate scaffold has been incorporated into several lead compounds that exhibit promising activity against various types of cancer cells. For instance, studies have shown that quinazoline derivatives can inhibit kinases and other enzymes involved in tumor progression, making them attractive candidates for further development. The< strong>CAS No. 1241725-79-0 identifier ensures precise identification and tracking of this compound in research and industrial settings.

Moreover, the< strong>Ethyl 4-chloroquinazoline-7-carboxylate derivative has shown potential in other therapeutic areas beyond oncology. Research indicates that it may possess antimicrobial properties, contributing to the development of new strategies against resistant bacterial strains. The structural motif of quinazoline derivatives is known to interact with biological targets such as DNA gyrase and topoisomerases, which are critical for bacterial survival. This interaction can be modulated by incorporating different substituents into the< strong>Ethyl 4-chloroquinazoline-7-carboxylate core structure.

The synthesis of< strong>Ethyl 4-chloroquinazoline-7-carboxylate involves multi-step organic reactions that highlight its synthetic versatility. Typically, it is prepared through cyclization reactions involving chlorinated intermediates followed by esterification to introduce the carboxylate moiety. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for producing high-quality< strong>CAS No. 1241725-79-0 material suitable for downstream applications.

In academic research, the< strong>Ethyl 4-chloroquinazoline-7-carboxylate compound has been utilized as a building block for exploring novel drug candidates. Researchers have leveraged its structural features to design molecules with enhanced pharmacokinetic properties and reduced toxicity. Computational modeling and high-throughput screening methods have been instrumental in identifying promising derivatives from large libraries of quinazoline-based compounds. This approach underscores the importance of< strong>Ethyl 4-chloroquinazoline-7-carboxylate in modern drug discovery pipelines.

The< strong>CAS No. 1241725-79-0 registration ensures that< strong>Ethyl 4-chloroquinazoline-7-carboxylate is properly documented and accessible for scientific investigation worldwide. Regulatory agencies rely on such identifiers to maintain accurate records of chemical substances, facilitating compliance with safety and quality standards. This standardized system is crucial for researchers who need to report their findings consistently across different studies and publications.

The future prospects of< strong>Ethyl 4-chloroquinazoline-7-carboxylate in pharmaceutical research are promising, with ongoing efforts to expand its applications in various therapeutic domains. Innovations in synthetic chemistry and biotechnology continue to drive advancements in quinazoline-based drug development. As our understanding of molecular interactions deepens, compounds like< strong>Ethyl 4-chloroquinazolate carboxylic acid ethylester, identified by its unique CAS number, will play an increasingly pivotal role in addressing unmet medical needs.